Cas no 1486333-12-3 (Butanoic acid, 2-[[(2,2,2-trifluoroacetyl)amino]methyl]-)

• Product Name: Butanoic acid, 2-[[(2,2,2-trifluoroacetyl)amino]methyl]-
• CAS No: 1486333-12-3
• MF: C₇H₁₀F₃NO₃
• MW: 213.154412746429
• CID: 6110128
• PubChem ID: 65219511
• Update Time: 2025-10-24

Butanoic acid, 2-[[(2,2,2-trifluoroacetyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[[(2,2,2-trifluoroacetyl)amino]methyl]-
• 2-((2,2,2-Trifluoroacetamido)methyl)butanoic acid
• AKOS014553793
• EN300-6272480
• 2-[(trifluoroacetamido)methyl]butanoic acid
• CS-0296050
• 1486333-12-3

• Inchi： 1S/C7H10F3NO3/c1-2-4(5(12)13)3-11-6(14)7(8,9)10/h4H,2-3H2,1H3,(H,11,14)(H,12,13)
• InChI Key： ASYONFNEBRSONR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CNC(C(F)(F)F)=O)CC

Computed Properties

• Exact Mass: 213.06127767g/mol
• Monoisotopic Mass: 213.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• Boiling Point: 315.8±42.0 °C(Predicted)
• pka: 4.08±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Butanoic acid, 2-[[(2,2,2-trifluoroacetyl)amino]methyl]-

Butanoic acid, 2-[[(2,2,2-trifluoroacetyl)amino]methyl]- (CAS No. 1486333-12-3): A Comprehensive Overview

Butanoic acid, 2-[[(2,2,2-trifluoroacetyl)amino]methyl]-, identified by its CAS number 1486333-12-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both acylamino and trifluoroacetyl functional groups, which endow it with unique chemical properties and potential applications in drug development and material science.

The structural framework of Butanoic acid, 2-[[(2,2,2-trifluoroacetyl)amino]methyl]- consists of a butanoic acid backbone modified with a methylene group linked to an acylamino moiety. The introduction of the trifluoroacetyl group enhances the electrophilicity of the molecule, making it a valuable intermediate in the synthesis of more complex pharmacophores. This structural design not only influences its reactivity but also contributes to its potential biological activity.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of the trifluoroacetyl group in Butanoic acid, 2-[[(2,2,2-trifluoroacetyl)amino]methyl]- aligns with this trend, as fluorine atoms are known to modulate the electronic properties of molecules and influence their interactions with proteins and enzymes. This has led to extensive research into its potential applications in medicinal chemistry.

One of the most compelling aspects of Butanoic acid, 2-[[(2,2,2-trifluoroacetyl)amino]methyl]- is its role as a building block in the synthesis of novel therapeutic agents. Researchers have leveraged its unique structural features to develop compounds with anti-inflammatory, antimicrobial, and anticancer properties. For instance, derivatives of this molecule have been investigated for their ability to inhibit key enzymes involved in inflammatory pathways. The trifluoroacetyl group serves as a handle for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

The synthesis of Butanoic acid, 2-[[(2,2,2-trifluoroacetyl)amino]methyl]- involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of a trifluoroacetylated intermediate followed by nucleophilic substitution with an appropriate amine derivative. This strategy underscores the importance of carefully selecting reagents and reaction conditions to ensure high yield and purity. Advances in catalytic methods have further refined these synthetic routes, making them more efficient and environmentally friendly.

In addition to its pharmaceutical applications, Butanoic acid, 2-[[(2,2,2-trifluoroacetyl)amino]methyl]- has shown promise in material science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. These complexes exhibit interesting photophysical properties and have been explored for applications in luminescent materials and sensors. The versatility of this compound underscores its significance beyond traditional pharmaceutical contexts.

The biological activity of Butanoic acid, 2-[[(2,2,2-trifluoroacetyl)amino]methyl]- has been extensively studied through both computational modeling and experimental assays. Computational approaches have provided insights into how the trifluoroacetyl group influences molecular interactions at the atomic level. These studies have revealed that the electron-withdrawing nature of fluorine enhances binding affinity by stabilizing negative charge distributions on interacting partners. Such insights are crucial for rational drug design and optimizing lead compounds.

Efforts to evaluate the pharmacokinetic properties of derivatives derived from Butanoic acid, 2-[[(2,2,2-trifluoroacetyl)amino]methyl]- have also yielded valuable data. These studies focus on understanding how structural modifications affect absorption, distribution, metabolism, and excretion (ADME) profiles. By correlating structural features with pharmacokinetic outcomes, researchers can identify key determinants that influence drug efficacy and safety. This information is essential for advancing candidates through preclinical development.

The future direction of research on Butanoic acid, 2-[[(2,2,2-trifluoroacetyl)amino]methyl]- is likely to be shaped by emerging trends in chemical biology and precision medicine. As our understanding of disease mechanisms grows more sophisticated，so does our ability to design targeted therapies。This compound represents an exciting opportunity for interdisciplinary collaboration between organic chemists��biologists、and clinicians。By combining synthetic innovation with biological evaluation，we can unlock new possibilities for treating complex diseases.